
Technical Guide: 4-Sulfobenzoic Acid –
Structure, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: 4-sulfinobenzoic acid

CAS No.: 16574-29-1

Cat. No.: B6603855 Get Quote

Abstract
4-Sulfobenzoic acid (CAS 636-78-2) represents a critical bifunctional building block in

advanced materials science and organic synthesis.[1][2] Characterized by the coexistence of a

strongly acidic sulfonic group (

) and a weakly acidic carboxylic group (

) on a para-substituted benzene ring, this molecule exhibits unique supramolecular behavior.[3]
This guide provides a comprehensive technical analysis of its physicochemical properties,
industrial synthesis via oxidative pathways, and its pivotal role as a ligand in Metal-Organic
Frameworks (MOFs) and conducting polymers.[3]

Molecular Architecture & Physicochemical Profile[1]
[4]
The dual functionality of 4-sulfobenzoic acid creates a distinct reactivity profile compared to

monofunctional benzoic acid derivatives.[1] The molecule exists as a zwitterion in certain pH

ranges and forms robust hydrogen-bonded networks in the solid state.[1]

Structural Properties
IUPAC Name: 4-Sulfobenzoic acid[1][2][4][5]
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Molecular Formula:

[1][2][3][5][6][7][8]

Molecular Weight: 202.19 g/mol [1][2]

CAS Registry Number: 636-78-2[1][7][9]

Appearance: White crystalline solid (often hygroscopic)[1][3]

Acidity and pKa Values
The compound acts as a diprotic acid with two distinct dissociation steps.[1][3] The sulfonic

acid group is a strong acid, fully dissociated in aqueous solution, while the carboxylic acid

group retains weak acid character.[3]

Functional Group Approx. pKa Nature Electronic Effect

Sulfonic (

)
< 0 (approx -2.[1]0) Strong Acid

Electron-withdrawing

group (EWG)

stabilizes the

carboxylate anion.[1]

[3]

Carboxylic (

)
4.14 Weak Acid

Acidity is slightly

enhanced compared

to benzoic acid (pKa

4.[1][3]20) due to the

inductive effect of the

para-sulfonate group.

[3]

Solubility Profile
Water: Highly soluble due to the polar sulfonate group and potential for extensive hydrogen

bonding.[1][3]

Organic Solvents: Soluble in polar protic solvents (ethanol, methanol); limited solubility in

non-polar solvents (hexane, toluene).[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://www.smolecule.com/products/s584233
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://commonchemistry.cas.org/detail?cas_rn=636-78-2
https://pubchemlite.lcsb.uni.lu/e/compound/69469
https://commonchemistry.cas.org/detail?cas_rn=636-78-2
https://cymitquimica.com/cas/5399-63-3/
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://www.smolecule.com/products/s584233
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://commonchemistry.cas.org/detail?cas_rn=636-78-2
https://cymitquimica.com/cas/636-78-2/
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-sulfobenzoic%20acid
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6603855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathways & Production
The industrial and laboratory synthesis of 4-sulfobenzoic acid predominantly relies on the

oxidation of p-toluenesulfonic acid (p-TSA).[1] Direct sulfonation of benzoic acid is less favored

due to the deactivating nature of the carboxyl group, which directs electrophilic substitution to

the meta position, not the para position.[3]

Primary Route: Oxidation of p-Toluenesulfonic Acid
This pathway utilizes the ready availability of p-TSA (a byproduct of detergent alkylbenzene

production) and converts the methyl group to a carboxylic acid.[1]

Mechanism & Reagents
Starting Material:p-Toluenesulfonic acid (monohydrate).

Oxidant: Sodium Hypochlorite (NaOCl) or Nitric Acid (

).[3]

Catalyst: No metal catalyst is strictly required for the hypochlorite route, making it "greener,"

though industrial processes may use transition metals (Co/Mn) for air oxidation.[1][3]

Experimental Protocol (Hypochlorite Method)
Dissolution: Dissolve p-toluenesulfonic acid (1 eq) in water.[1][3]

Oxidation: Slowly add Sodium Hypochlorite solution (excess, ~3-4 eq) while maintaining

reflux temperature (100–105°C).

Reaction Time: Reflux for 1–2 hours.

Work-up:

Cool the mixture.

Acidify with concentrated HCl to precipitate the product (or its salt).[1][3]

Filter and recrystallize from water to obtain high-purity 4-sulfobenzoic acid.[1]
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Visualization: Synthesis Workflow
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Figure 1: Synthetic pathway from Toluene to 4-Sulfobenzoic Acid via p-Toluenesulfonic Acid

oxidation.[10]

Advanced Applications in Materials Science (MOFs)
One of the most significant modern applications of 4-sulfobenzoic acid is as a ligand in Metal-

Organic Frameworks (MOFs).[1] Its bifunctional nature allows it to bridge metal centers using

two distinct coordination modes, leading to diverse topological networks.[1][3]

Coordination Modes
Carboxylate Binding: Coordinates to metal clusters (e.g., Lanthanides, Zn, Cu) in

monodentate or bidentate modes.[1][3]

Sulfonate Binding: The sulfonate group (

) is a versatile hapticity donor, often bridging metal centers to form secondary building units
(SBUs).[1][3]

Lanthanide MOFs (Ln-MOFs)
4-Sulfobenzoic acid is particularly effective in constructing Lanthanide-based MOFs (e.g., using

Sm, Eu, Tb).[1][3]
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Function: The ligand sensitizes the lanthanide ions ("Antenna Effect"), enhancing

luminescence.[1][3]

Topology: It often forms 3D pillared-layer structures where the sulfonate and carboxylate

groups link 2D metal-oxide sheets.[1]

Visualization: MOF Ligand Logic
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Figure 2: Coordination logic of 4-sulfobenzoic acid in Metal-Organic Framework assembly.

Pharmaceutical & Polymer Utility
Conducting Polymers
In the synthesis of Polyaniline (PANI), 4-sulfobenzoic acid acts as a dopant.[1][2][3]

Mechanism: The sulfonic acid group protonates the imine nitrogens of the polyaniline chain,

converting it into the conductive emeraldine salt form.[3]
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Benefit: Unlike inorganic acids (HCl), the organic benzoate tail improves the solubility and

processability of the polymer in organic solvents.[1][3]

Pharmaceutical Intermediates
Salt Formation: Used to form crystalline salts of basic drug molecules (API), improving their

solubility and bioavailability.[1][3]

Impurity Marker: It is a known process impurity (Impurity A) in the synthesis of Probenecid, a

uricosuric drug.[1][3] Monitoring its level is critical for regulatory compliance (EP/USP

standards).[1][3]

Safety & Handling (MSDS Summary)
Hazard Classification: Corrosive (Skin Corr.[1][3] 1B).

Hazard Statement Description

H314 Causes severe skin burns and eye damage.[1]

H290 May be corrosive to metals.[1][3]

Handling Protocols:

PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a face shield.[1][3]

Inhalation: Use in a fume hood. Dust can be irritating to the respiratory tract.[1][3]

First Aid: In case of skin contact, wash immediately with polyethylene glycol 400 or plenty of

water.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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